Cas no 40105-60-0 (kievitone)

kievitone structure
kievitone structure
Product name:kievitone
CAS No:40105-60-0
MF:C20H20O6
MW:356.369206428528
CID:925312
PubChem ID:119269

kievitone Chemical and Physical Properties

Names and Identifiers

    • kievitone
    • 3-(2,4-Dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one
    • 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
    • 3-(2,4-Dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one, 9CI
    • UNII-96V5H76C4P
    • CS-0082546
    • 4H-1-Benzopyran-4-one, 3-(2,4-dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-butenyl)-
    • SCHEMBL571650
    • LMPK12050479
    • HY-123351
    • 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-8-(3-methylbut-2-en-1-yl)-2,3-dihydro-4H-chromen-4-one
    • Vignatin
    • Phaseolus substance II
    • Q27102101
    • DTXSID60960555
    • C01590
    • CHEBI:16832
    • 96V5H76C4P
    • 40105-60-0
    • Flavanone + 4O, 1Prenyl
    • 3-(2,4-Dihydroxyphenyl)-5,7-dihydroxy-8-(3-methylbut-2-en-1-yl)-2,3-dihydro-4H-1-benzopyran-4-one
    • KIEVITONE, (+/-)-
    • 4H-1-BENZOPYRAN-4-ONE, 3-(2,4-DIHYDROXYPHENYL)-2,3-DIHYDRO-5,7-DIHYDROXY-8-(3-METHYL-2-BUTEN-1-YL)-
    • Inchi: InChI=1S/C20H20O6/c1-10(2)3-5-13-16(23)8-17(24)18-19(25)14(9-26-20(13)18)12-6-4-11(21)7-15(12)22/h3-4,6-8,14,21-24H,5,9H2,1-2H3
    • InChI Key: MERHMOCEIBOOMA-UHFFFAOYSA-N
    • SMILES: CC(=CCC1=C2C(=C(C=C1O)O)C(=O)C(CO2)C3=C(C=C(C=C3)O)O)C

Computed Properties

  • Exact Mass: 356.126
  • Monoisotopic Mass: 356.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Density: 1.384
  • Boiling Point: 639.6°C at 760 mmHg
  • Flash Point: 231.4°C
  • Refractive Index: 1.663

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